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Compound of Interest

Compound Name: 2-Hydroxypyridine-D5
Cat. No.: B14032750
Get Quote
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Executive Summary: The Dual-Risk Profile

From the Desk of the Senior Application Scientist:

Handling 2-Hydroxypyridine-D5 (CAS: 45503-33-1 for 4-hydroxy isomer, varies for 2-hydroxy;
generic deuterated pyridone) presents a unique dual-risk profile often overlooked in standard
safety data sheets (SDS).

 Biological Risk: While less volatile than liquid pyridine, the solid 2-hydroxypyridine scaffold is
a potent irritant and potential corrosive (H314/H318) to mucous membranes.

» Data Integrity Risk: The "D5" label signifies a high-value deuterated internal standard. It is
susceptible to Hydrogen-Deuterium (H/D) Exchange upon exposure to atmospheric
moisture.[1]

Core Directive: Your PPE and handling protocol must simultaneously protect the operator from
toxicity and the compound from protonation (degradation of isotopic purity).

Hazard Analysis & PPE Matrix
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The following recommendations supersede generic "wear gloves" advice by accounting for the

specific physical state (hygroscopic powder) and likely solvent vectors (Methanol-d4, DMSO-
de).

GHS Classification Summary[2][3][4]

» Signal Word:DANGER

e Primary Hazards: H302 (Harmful if swallowed), H314/H318 (Causes severe skin burns/eye
damage), H335 (Respiratory irritation).

The PPE Selection Matrix
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Body Area

Recommended Equipment

Technical Rationale (The
IlWhyIl)

Eyes

Chemical Splash Goggles
(Indirect Vent)

Critical: Standard safety
glasses are insufficient. As a
fine powder, 2-
Hydroxypyridine-D5 dust can
bypass side shields. Upon
contact with ocular moisture, it
forms a corrosive alkaline
solution, causing immediate
damage (H318).

Hands (Inner)

Nitrile (4 mil / 0.20 mm)

Acts as a second skin. Taped
to lab coat cuffs to prevent

wrist exposure.

Hands (Outer)

Nitrile (High Dexterity) or
Laminated Film

Solvent Dependent: If
dissolving in Methanol or
DMSO, standard Nitrile is
acceptable. If using Pyridine or
Chloroform as a co-solvent,
you must use Laminated Film
(e.g., Silver Shield®) as these
solvents permeate Nitrile in <5
minutes, carrying the toxicant
through to the skin.

Respiratory

Fume Hood (Face velocity:
100 fpm)

Primary Control: Engineering
controls are superior to
respirators. Handling open
vials outside a hood risks
inhaling dust (H335).

Body

Lab Coat (100% Cotton/Fire

Resistant)

Synthetic blends can melt into
skin if a flammable solvent (like
MeOH) ignites.

© 2026 BenchChem. All rights reserved. 3/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14032750?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Operational Protocol: The "Dry-Chain" Workflow

This protocol is designed to be a self-validating system. If you follow the "Dry-Chain," you
automatically mitigate exposure risks.

Phase 1: Preparation & Engineering Controls

Objective: Eliminate static and moisture.
o Environment: All handling must occur within a certified chemical fume hood.

 Static Control: 2-Hydroxypyridine-D5 is a static-prone powder. Use an anti-static gun or a
polonium strip inside the balance chamber.

o Why? Static causes powder to "jump" onto gloves and bench surfaces, creating an
invisible contamination zone and inhalation hazard.

o Atmosphere: If possible, flush the headspace of the stock vial with Argon or Nitrogen
immediately after opening.

Phase 2: Weighing & Transfer (The Critical Step)

Objective: Quantitative transfer without loss or exposure.

Don PPE: Put on inner gloves (taped) and outer gloves. Inspect for pinholes.

Tare: Place the receiving vessel (volumetric flask or HPLC vial) on the balance.

Transfer: Use a disposable antistatic spatula. Do not use metal spatulas if the compound is
potentially acidic/reactive, though stainless steel is generally safe here.

o Technique: Do not pour from the stock bottle. The wide mouth increases moisture uptake
(H/D exchange risk).

Seal: Cap the receiving vessel before removing it from the balance enclosure.

Phase 3: Solubilization

Objective: Safe dissolution.
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» Solvent Addition: Add the deuterated solvent (e.g., DMSO-d6, D20, Methanol-d4) via syringe
through a septum if possible, or carefully in the hood.

» Dissolution: Vortex with the cap tightly sealed.

o Safety Check: Inspect the cap liner. Pyridine derivatives can degrade certain plastic liners
over time, leading to leaks. Use PTFE-lined caps.

Visualizing the Safety Logic

The following diagram illustrates the decision-making process for PPE selection based on the

specific workflow.
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Start: Handling 2-Hydroxypyridine-D5

Physical State?

Solid (Powder) In Solution

Risk: Dust Inhalation &

Ocular Damage (H318) L
REQUIRED PPE:
1. Chemical Splash Goggles Aggressive Standard
2. Fume Hood (No N95) (Chloroform, Pyridine, THF) (Methanol, DMSO, Water)

3. Anti-static measures

REQUIRED PPE:
Double Nitrile Gloves
(Min 0.11mm)

RISK: Rapid Breakthrough
(< 5 mins for Nitrile)

REQUIRED PPE:
Laminated Film Gloves
(Silver Shield®)

Click to download full resolution via product page
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Caption: Logic flow for selecting Glove material and Eye protection based on physical state and

solvent vector.

Waste Disposal & Decontamination

Principle: Treat all waste as if it contains the concentrated parent compound.

Waste Stream Handling Procedure

Contaminated gloves, weighing boats, and
) paper towels must be bagged in a sealed
Solid Waste ] )
hazardous waste bag labeled "Toxic Organic

Solid."

Segregate into Non-Halogenated Organic

Waste (unless dissolved in Chloroform/DCM).
Liquid Waste Do not mix with oxidizing acids

(Nitric/Perchloric) as pyridine rings can form

unstable salts or react violently.

Powder: Do not dry sweep (creates dust). Cover
with wet paper towels (using an inert solvent like

Spill Cleanup heptane if water is incompatible, or water if safe)
to dampen, then scoop. Liquid: Absorb with

vermiculite or sand.

Emergency Response

o Eye Contact:Time is critical. Flush immediately for 15 minutes.[2][3] The alkaline nature of
pyridines can cause saponification of eye tissue (permanent damage) faster than acids.

o Skin Contact: Wash with soap and water.[4][2][3][5][6] Do not use alcohol/solvents to clean

skin, as this may enhance absorption.

 Inhalation: Move to fresh air. If breathing is difficult, medical attention is required immediately
(potential for delayed pulmonary edema).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14032750?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

